4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide

• IUPAC Name: 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide
• InChI: InChI=1S/C16H15F2NO3/c1-2-21-13-9-5-12(6-10-13)19-15(20)11-3-7-14(8-4-11)22-16(17)18/h3-10,16H,2H2,1H3,(H,19,20)
• InChI Key: KMEPYCCOZIFXKX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC(F)F
• Molecular Formula: C16H15F2NO3
• Molecular Weight: 307.29 g/mol

Description

4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide is an organic compound that features a benzamide core substituted with difluoromethoxy and ethoxyphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide typically involves the reaction of 4-ethoxyaniline with 4-(difluoromethoxy)benzoyl chloride under basic conditions. The reaction is carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the synthesis can be scaled up by using continuous flow reactors, which allow for better control over reaction conditions and improved safety. The use of automated systems can also enhance the efficiency and reproducibility of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the difluoromethoxy or ethoxy groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzamides with different functional groups.

Scientific Research Applications

4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as improved thermal stability or enhanced mechanical strength.

Mechanism of Action

The mechanism of action of 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or it can interact with a receptor, modulating its signaling pathways. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide
• 4-(difluoromethoxy)-N-(4-nitrophenyl)benzamide
• 4-(difluoromethoxy)-N-(4-chlorophenyl)benzamide

Uniqueness

4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide is unique due to the presence of both difluoromethoxy and ethoxy groups, which can impart distinct chemical and physical properties. These substituents can influence the compound’s reactivity, solubility, and interaction with biological targets, making it a valuable compound for various research applications.